Cas no 25314-91-4 (1-(3-indolizinyl)-Ethanone)

• Product Name: 1-(3-indolizinyl)-Ethanone
• CAS No: 25314-91-4
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 241672
• PubChem ID: 589082
• Update Time: 2025-04-19

1-(3-indolizinyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-indolizinyl)-Ethanone
• Ethanone,1-(3-indolizinyl)-
• 1-(Indolizin-3-yl)ethanone
• 3-Acetylpyrrolo[1,2-a]pyridine
• Ketone,3-indolizinyl methyl (7CI,8CI)
• MSPIXWZLZCMFEE-UHFFFAOYSA-N
• 3-acetylindolizine
• Ketone, 3-indolizinyl methyl
• 1-(3-Indolizinyl)ethanone #
• SCHEMBL6800491
• 25314-91-4
• Ethanone, 1-(3-indolizinyl)-

• Inchi： 1S/C10H9NO/c1-8(12)10-6-5-9-4-2-3-7-11(9)10/h2-7H,1H3
• InChI Key： MSPIXWZLZCMFEE-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C2C=CC=CN21

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.5Ų

Experimental Properties

• PSA: 21.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines